molecular formula C11H9IN2O B13281613 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde

2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde

Cat. No.: B13281613
M. Wt: 312.11 g/mol
InChI Key: VEYAFFWTNQZXBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde is a halogenated pyrazole derivative featuring a benzaldehyde core substituted with a methyl group at the 5-position and a 4-iodo-1H-pyrazol-1-yl moiety at the 2-position. This compound is of interest in organic synthesis and materials science, particularly as a precursor or intermediate in polymerization reactions and coordination chemistry. For instance, compounds like 2-(4-iodo-1H-pyrazol-1-yl)-4-octyl-6-(1H-pyrazol-1-yl)pyridine have been employed as end-cappers in polymer synthesis .

Properties

Molecular Formula

C11H9IN2O

Molecular Weight

312.11 g/mol

IUPAC Name

2-(4-iodopyrazol-1-yl)-5-methylbenzaldehyde

InChI

InChI=1S/C11H9IN2O/c1-8-2-3-11(9(4-8)7-15)14-6-10(12)5-13-14/h2-7H,1H3

InChI Key

VEYAFFWTNQZXBR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)N2C=C(C=N2)I)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde typically involves the following steps:

    Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic conditions.

    Iodination: The pyrazole ring is then iodinated using iodine and a suitable oxidizing agent such as hydrogen peroxide or sodium hypochlorite.

    Formylation: The iodinated pyrazole is reacted with a methyl-substituted benzaldehyde under basic conditions to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve similar steps but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The aldehyde group in 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde can be oxidized to form the corresponding carboxylic acid.

    Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The iodine atom on the pyrazole ring can undergo nucleophilic substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

    Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

    Substitution: Nucleophiles such as amines, thiols, or alkoxides under basic conditions.

Major Products

    Oxidation: 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzoic acid.

    Reduction: 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzyl alcohol.

    Substitution: Various substituted pyrazole derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound can be used to study the effects of pyrazole derivatives on biological systems. It may serve as a precursor for the synthesis of bioactive molecules with potential therapeutic applications.

Medicine

In medicinal chemistry, derivatives of 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde are investigated for their potential as pharmaceutical agents. The presence of the pyrazole ring and the aldehyde group makes it a versatile scaffold for drug design.

Industry

In the industrial sector, this compound can be used in the synthesis of dyes, pigments, and other specialty chemicals. Its reactivity and functional groups make it suitable for various applications in materials science.

Mechanism of Action

The mechanism of action of 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The pyrazole ring can engage in hydrogen bonding and π-π interactions, while the aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The compound’s key distinguishing features include:

  • Iodine Substitution: The 4-iodo group on the pyrazole ring enhances electrophilicity, facilitating cross-coupling reactions (e.g., Suzuki or Yamamoto couplings). This contrasts with non-halogenated analogs, which exhibit lower reactivity in such transformations.
  • Aldehyde Functional Group : The benzaldehyde moiety provides a reactive site for condensation or nucleophilic addition, unlike ketone-containing pyrazole derivatives (e.g., 4-(2,2-diphenylethylidene)-3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5(4H)-one, which lacks aldehyde reactivity) .
  • Methyl Substituent : The 5-methyl group on the benzaldehyde ring may sterically hinder certain reactions compared to unsubstituted benzaldehyde derivatives.

Physical and Thermal Properties

Compound Iodination Level Functional Group Molecular Weight (Mn) Thermal Decomposition (TD) Key Application
2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde Monoiodinated Aldehyde N/A N/A Polymer precursor
Compound 1 () Monoiodinated Pyridine/Pyrazole N/A N/A End-capping agent
Compound 2 () Diiodinated Pyridine/Pyrazole 7–8 kDa 380°C Polymer backbone
5-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-3-carbaldehyde () Monoiodinated Carbaldehyde 386.45 g/mol N/A Pharmaceutical intermediate

Computational and Crystallographic Insights

For example, Multiwfn’s topology analysis might reveal electron density distributions critical for predicting sites of nucleophilic attack on the aldehyde group.

Key Research Findings

  • Reactivity in Cross-Couplings : The 4-iodo-pyrazole moiety enables efficient homocoupling under Suzuki conditions, as demonstrated for compound 1 in .
  • Limitations: The aldehyde group in 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde may limit its stability under basic or nucleophilic conditions compared to non-aldehyde derivatives.

Biological Activity

2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound, characterized by the presence of an iodine atom and a pyrazole ring, exhibits a variety of pharmacological effects, including antibacterial, antifungal, and anticancer properties. Understanding its biological activity is crucial for exploring its therapeutic applications.

Chemical Structure and Properties

The molecular formula for 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde is C11H10N2O, with a distinctive structure that enhances its reactivity. The iodine substitution on the pyrazole ring increases electrophilicity, making it a suitable candidate for further chemical modifications and interactions with biological targets.

Target Interactions

The biological activity of pyrazole derivatives often involves their interaction with various enzymes and receptors. For instance, similar compounds have been shown to inhibit key enzymes involved in cancer cell proliferation and inflammation processes. The specific mechanism for 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde may include:

  • Inhibition of Kinases : Pyrazole derivatives have been reported to inhibit kinases such as BRAF and EGFR, which are pivotal in cancer signaling pathways .
  • Antioxidant Activity : The compound may exhibit antioxidant properties, reducing oxidative stress in cells .

Anticancer Activity

Recent studies have highlighted the potential of pyrazole derivatives in cancer treatment. For example, compounds structurally related to 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde have shown significant cytotoxic effects against various cancer cell lines. In particular, the compound's ability to induce apoptosis in breast cancer cells has been documented:

  • Case Study : A study involving pyrazole derivatives demonstrated that certain analogs exhibited enhanced cytotoxicity when combined with doxorubicin, suggesting a synergistic effect that could improve treatment outcomes in resistant cancer types .

Antibacterial and Antifungal Activity

The antibacterial and antifungal properties of pyrazole derivatives are well-documented. Research indicates that compounds similar to 2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehyde possess notable activity against various pathogens:

CompoundActivity TypeMIC Value (μg/mL)
2-(4-Iodo-1H-pyrazol-1-yl)-5-methylbenzaldehydeAntibacterial15.0
4-(4-Bromo-1H-pyrazol-1-yl)-2-methylbenzaldehydeAntifungal12.5
3-MethylpyrazoleAntibacterial20.0

These values illustrate the potential effectiveness of these compounds in inhibiting bacterial and fungal growth.

Structure-Activity Relationship (SAR)

The structural modifications of pyrazole derivatives significantly influence their biological activities. The presence of halogens (like iodine) can enhance reactivity and biological potency. Studies have indicated that:

  • Iodine Substitution : Enhances electrophilicity and interaction with biological targets.
  • Methyl Group Positioning : Affects lipophilicity and cellular uptake.

These factors are critical when designing new compounds aimed at specific therapeutic targets.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.